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Compound of Interest

Compound Name: Menthiafolin

Cat. No.: B1175559

CAS Number: 19351-64-5 Chemical Formula: C26H36012 IUPAC Name: [(4aS,5R)-5-ethenyl-1-
0x0-6-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylloxy-4,4a,5,6-tetrahydro-
3H-pyranol[3,4-c]pyran-3-yl] (2E)-6-hydroxy-2,6-dimethylocta-2,7-dienoate

This technical guide provides a comprehensive overview of the current, albeit limited, scientific
knowledge regarding Menthiafolin, a secoiridoid glycoside identified from the plant
Menyanthes trifoliata, commonly known as bogbean. Despite its chemical characterization, in-
depth research into its biological activities, mechanisms of action, and potential therapeutic
applications remains scarce in publicly accessible scientific literature. This document
consolidates the available information and highlights the significant gaps in our understanding
of this natural compound.

Chemical and Physical Properties

Menthiafolin is a complex molecule belonging to the class of secoiridoid glycosides. These
compounds are characterized by a cleaved iridoid skeleton, typically linked to a glucose
molecule. The structural information for Menthiafolin is primarily derived from its entry in public
chemical databases.[1]

Table 1: Physicochemical Properties of Menthiafolin
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Property Value Source
Molecular Weight 540.5 g/mol PubChem[1]
Chemical Formula C26H36012 PubChem[1]
CAS Number 19351-64-5 PubChem[1]
Topological Polar Surface Area 181 A2 PubChem[1]
Hydrogen Bond Donor Count 5 PubChem[1]
Hydrogen Bond Acceptor

Count 12 PubChem[1]
Rotatable Bond Count 9 PubChem[1]

Occurrence and Isolation

Menthiafolin is a known constituent of Menyanthes trifoliata (bogbean), a perennial plant
found in marshy and aquatic environments in the Northern Hemisphere.[2] While the presence
of Menthiafolin in this plant is established, detailed experimental protocols for its isolation and
purification are not readily available in contemporary scientific literature. Early work by
Battersby and colleagues in 1968 focused on the structure elucidation of Menthiafolin, which
would have inherently involved its isolation, but the specific methodologies from this publication
are not accessible in the conducted searches.

General protocols for the isolation of secoiridoid glycosides from plant materials typically
involve the following steps:
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Figure 1: A generalized workflow for the isolation of secoiridoid glycosides.

Spectroscopic Data

Detailed spectroscopic data for Menthiafolin, including *H-NMR, 13C-NMR, and mass
spectrometry data, are essential for its unambiguous identification and structural confirmation.
While the structure is available in databases, the primary experimental data from which this
structure was determined are not present in the searched literature. A comprehensive
spectroscopic analysis would be a critical component of any future research on this compound.

Biological Activity and Mechanism of Action

A significant knowledge gap exists regarding the biological activity of Menthiafolin. While
extracts of Menyanthes trifoliata have been reported to possess anti-inflammatory and
antioxidant properties, the specific contribution of Menthiafolin to these effects has not been
elucidated.[2]

Studies on other secoiridoid glycosides have revealed a range of biological activities, including
anti-inflammatory, antioxidant, and hepatoprotective effects.[3][4] For instance, some
secoiridoid glycosides have been shown to inhibit the production of pro-inflammatory cytokines
such as IL-6 and TNF-a in LPS-stimulated cells.[3][5]

A hypothetical signaling pathway that could be investigated for Menthiafolin's potential anti-
inflammatory activity is the NF-kB pathway:
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Figure 2: A potential anti-inflammatory mechanism of Menthiafolin via NF-kB pathway
inhibition.

Note: This diagram represents a hypothesized mechanism based on the known activities of
similar compounds and requires experimental validation for Menthiafolin.

Future Research Directions

The current body of scientific literature on Menthiafolin is insufficient to draw firm conclusions
about its biological significance. To unlock the potential of this natural product, future research
should focus on the following areas:

« |solation and Spectroscopic Analysis: Development and publication of a detailed protocol for
the isolation of Menthiafolin from Menyanthes trifoliata, accompanied by a comprehensive
analysis of its spectroscopic data (NMR, MS, IR).

« In Vitro Biological Screening: A broad-based screening of Menthiafolin for various biological
activities, including but not limited to, anti-inflammatory, antioxidant, cytotoxic, and
antimicrobial effects.

o Mechanism of Action Studies: For any confirmed biological activities, in-depth studies to
elucidate the underlying molecular mechanisms, including the identification of protein targets
and signaling pathways.

¢ Preclinical Evaluation: Should promising in vitro activity be identified, further evaluation in
animal models would be warranted to assess its efficacy and safety profile.

Conclusion

Menthiafolin (CAS 19351-64-5) represents a scientifically underexplored natural product.
While its chemical structure and presence in Menyanthes trifoliata are known, a significant
dearth of information exists regarding its biological properties and potential applications. This
technical guide serves to summarize the available data and, more importantly, to highlight the
critical need for further research to characterize this intriguing secoiridoid glycoside. The lack of
detailed experimental protocols and quantitative data in the current literature prevents a more
in-depth analysis at this time. Future investigations are essential to determine if Menthiafolin
holds any promise for the development of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Menthiafolin: A Technical Overview of an Uncharted
Secoiridoid Glycoside]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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